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Compound of Interest

Compound Name: Picrolonic acid

Cat. No.: B147441 Get Quote

For immediate release: A detailed technical guide on Picrolonic Acid (CAS Number: 550-74-

3), providing in-depth information for researchers, scientists, and drug development

professionals. This guide covers the fundamental physicochemical properties, detailed

experimental protocols for its application in analytical chemistry, and a visualization of its

mechanism of action in alkaloid detection.

Core Properties of Picrolonic Acid
Picrolonic acid, with the systematic IUPAC name 5-methyl-4-nitro-2-(4-nitrophenyl)-4H-

pyrazol-3-one, is a yellow crystalline solid.[1] It is recognized for its utility as a reagent in

various analytical and research applications.

Chemical and Physical Data
The essential chemical and physical properties of picrolonic acid are summarized in the table

below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b147441?utm_src=pdf-interest
https://www.benchchem.com/product/b147441?utm_src=pdf-body
https://www.benchchem.com/product/b147441?utm_src=pdf-body
https://www.benchchem.com/product/b147441?utm_src=pdf-body
https://www.chembk.com/en/chem/Picrolonic%20acid
https://www.benchchem.com/product/b147441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 550-74-3 [2]

Molecular Formula C₁₀H₈N₄O₅ [2]

Molecular Weight 264.19 g/mol [3]

Appearance Yellow crystalline powder [1]

Melting Point
116-120°C (with

decomposition)

Solubility
Slightly soluble in water.

Soluble in alcohol.

Analytical Applications and Experimental Protocols
Picrolonic acid is a versatile reagent, primarily employed in the quantitative analysis of

alkaloids and the determination of calcium.

Spectrophotometric Determination of Alkaloids
Principle: Picrolonic acid interacts with certain alkaloids in solvents of low to intermediate

polarity. This interaction leads to a discernible red shift in the absorption spectrum of

picrolonic acid, from approximately 322 nm to 355 nm, corresponding to the formation of the

anionic resonance band. The increase in absorptivity at the new wavelength is proportional to

the concentration of the alkaloid, enabling quantitative analysis. This method is effective for

alkaloids containing an aliphatic amine moiety.

Experimental Protocol:

Standard Preparation: Prepare a stock solution of the reference alkaloid standard in a

suitable solvent (e.g., chloroform or a solvent of intermediate polarity). From the stock

solution, prepare a series of dilutions to establish a calibration curve.

Sample Preparation: Extract the alkaloids from the sample matrix using an appropriate

method, often involving solvent extraction and pH adjustment to isolate the basic alkaloid
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fraction. The final extract should be dissolved in the same solvent used for the standard

preparation.

Reaction: To a fixed volume of the standard or sample solution, add a solution of picrolonic
acid in the same solvent. The concentration of the picrolonic acid solution should be

optimized to ensure it is in excess relative to the expected alkaloid concentration.

Spectrophotometric Measurement: After allowing the reaction to complete (incubation time to

be optimized based on the specific alkaloid), measure the absorbance of the solution at 355

nm using a UV-Vis spectrophotometer. Use a solution of picrolonic acid in the solvent as

the blank.

Quantification: Construct a calibration curve by plotting the absorbance at 355 nm versus the

concentration of the alkaloid standards. Determine the concentration of the alkaloid in the

sample by interpolating its absorbance on the calibration curve.

Gravimetric and Spectrophotometric Determination of
Calcium
Principle: Picrolonic acid reacts with calcium ions to form calcium picrolonate, a complex that

is practically insoluble in water. This property allows for the gravimetric determination of

calcium by precipitating, isolating, and weighing the calcium picrolonate. Alternatively, the

calcium picrolonate precipitate can be transformed into a colored complex for

spectrophotometric analysis.

Experimental Protocol (Gravimetric):

Sample Preparation: Prepare an aqueous solution of the sample containing calcium ions.

Ensure the solution is free from interfering ions that may also precipitate with picrolonic
acid.

Precipitation: Heat the calcium-containing solution and add a solution of picrolonic acid in

ethanol. The picrolonic acid should be added in excess to ensure complete precipitation of

the calcium picrolonate.

Digestion: Allow the precipitate to digest by keeping the solution warm for a period to

encourage the formation of larger, more easily filterable crystals.
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Filtration and Washing: Filter the precipitate through a pre-weighed sintered glass crucible.

Wash the precipitate with small portions of cold water to remove any soluble impurities.

Drying and Weighing: Dry the crucible with the precipitate in an oven at a suitable

temperature until a constant weight is achieved. Cool the crucible in a desiccator before

weighing.

Calculation: Calculate the mass of calcium in the original sample based on the weight of the

calcium picrolonate precipitate and the stoichiometry of the complex.

Visualizing Methodologies
To further elucidate the application of picrolonic acid, the following diagrams illustrate the

experimental workflow for alkaloid analysis and the logical relationship of its application in

calcium determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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